tert-Butyl 6,7-dimethyl-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate

Specification

• CAS No.: 1013333-61-3
• Molecular Formula: C20H27NO4
• Molecular Weight: 345.4 g/mol
• IUPAC Name: tert-butyl 6,7-dimethyl-4-oxospiro[3H-chromene-2,4'-piperidine]-1'-carboxylate
• Standard InChI: InChI=1S/C20H27NO4/c1-13-10-15-16(22)12-20(24-17(15)11-14(13)2)6-8-21(9-7-20)18(23)25-19(3,4)5/h10-11H,6-9,12H2,1-5H3
• Standard InChI Key: FUWUMEIWQLJTAQ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1C)OC3(CCN(CC3)C(=O)OC(C)(C)C)CC2=O
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3(CCN(CC3)C(=O)OC(C)(C)C)CC2=O

Introduction

tert-Butyl 6,7-dimethyl-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate is a complex organic compound characterized by its unique spirocyclic structure. This compound belongs to the category of spiro compounds, where two or more rings share a single atom, and it is classified as a heterocyclic compound due to the presence of nitrogen in the piperidine ring.

Key Features:

• Molecular Formula: C20H27NO4

• Molecular Weight: Approximately 345.43 g/mol

• CAS Number: 1013333-61-3

• Structure: Features a tert-butyl group, two methyl groups at the 6 and 7 positions of the chroman ring, and a piperidine moiety.

Biological Significance and Potential Applications

The biological significance of tert-Butyl 6,7-dimethyl-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate lies in its potential interactions with biological targets. Understanding these interactions is crucial for elucidating its therapeutic potential, particularly in the development of new pharmaceuticals.

Potential Applications:

• Pharmaceutical Development: Due to its unique structure and potential biological activity, this compound is of interest in medicinal chemistry for developing new drugs.

• Chemical Syntheses: Its functional groups make it a valuable intermediate in various chemical syntheses.

Research Findings and Future Directions

Research on tert-Butyl 6,7-dimethyl-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate is ongoing, with a focus on understanding its biological activity and optimizing its structure for therapeutic applications. Molecular modeling and docking studies could provide insights into its interaction with biological targets, guiding further development.

Future Research Directions:

• In Vitro and In Vivo Studies: Conducting detailed biological activity studies to assess its efficacy and safety.

• Structure Optimization: Modifying the compound to enhance its therapeutic potential while minimizing side effects.

Suppliers and Availability

tert-Butyl 6,7-dimethyl-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate is available from several suppliers worldwide, including those in the United States and China. The compound is typically stored at 2-8°C to maintain its stability.

Supplier Information:

Supplier	Country/Region	Purity
Chemenu	United States	95%
Crysdot	United States	95%+

This compound's availability and purity make it accessible for research and development purposes.